Cas no 71721-81-8 (Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-)

Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro- structure
71721-81-8 structure
Product Name:Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
CAS No:71721-81-8
MF:C13H4Cl3NO2
MW:312.535360336304
CID:576078
PubChem ID:156212
Update Time:2025-04-19

Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin-2-carbonitrile,3,7,8-trichloro-
    • Dibenzo(b,e)(1,4)dioxin-2-carbonitrile, 3,7,8-trichloro-
    • 3,7,8-trichlorodibenzo-p-dioxin-2-carbonitrile
    • DTXSID90221949
    • 71721-81-8
    • Inchi: 1S/C13H4Cl3NO2/c14-7-2-11-10(1-6(7)5-17)18-12-3-8(15)9(16)4-13(12)19-11/h1-4H
    • InChI Key: JQCSKZOAFDFNJC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)OC1C=C(C#N)C(=CC=1O2)Cl)Cl

Computed Properties

  • Exact Mass: 310.93092
  • Monoisotopic Mass: 310.930761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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